Bis(iminidiacetato)cobaltate(III) complex has been evaluated for electrocatalytic proton reduction. The process follows a rare pathway of protonation of ligand upon addition of a weak acid in DMF/water (9:1 v/v) medium. Thus, the complex becomes electroactive only in the presence of acid. In the presence of weak acid, a new reduction peak corresponding to CoI/Co0 reduction is observed. The electrocatalytic activity towards proton reduction reaction is exhibited by this peak. An electrochemical-chemical-electrochemical (ECE) route initiated by proton relay on ligand site has been established for the electrocatalytic process. The catalytic activity of the complex in DMF/water medium was evaluated by controlled potential electrolysis, turnover number (TON), and turnover frequency (TOF).Graphical Abstract

Metal–organic frame materials (MOFs) create ordered spatial structures through organic bridges and metal ion centers. This microstructure can effectively disperse the active centers. In this work, CuCo-MOF was firstly prepared by hydrothermal method and then physically mixed with MoS2. The prepared materials were applied to study the catalytic performance for oxygen evolution reaction (OER). The results show that the overpotential and Tafel slope of CuCo-MOF/MoS2 are 336 mV and 75 mV dec−1. The addition of MoS2 can effectively reduce the stacking of MOFs and increase the effective contact area with the reactants and promote charge/mass transport as well as enhance the catalytic activity. In addition, MoS2 has strong viscosity, and when it is mixed with MOF, the stability of the composite can be improved. The good OER performance of CuCo-MOF/MoS2 provides a reference for the exploration of a novel OER catalyst.

Chlorpheniramine (CPM) is a widely used antihistamine drug that may be desirable to quantify in a variety of samples. We developed a CPM electrochemical sensor based on a composite of reduced graphene oxide (rGO) and silver nanoparticles (AgNPs) coated on a glassy carbon electrode (GCE). Sodium dodecyl sulfate (SDS) was used as a surfactant to prevent the aggregation of AgNPs. rGO and AgNPs were co-electrodeposited by cyclic voltammetry, varying the potential from -1.5 to 1.5 V vs. Ag/AgCl 3 M KCl. The electrochemical properties of the modified electrode were characterized by cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS). The rGO/AgNPs/GCE showed excellent electrocatalytic activity for the oxidation of CPM. The anodic peak potential, measured using CV, was 0.78 V vs. Ag/AgCl in a carbonate-bicarbonate buffer of pH 10. The modified electrode exhibited a linear response for CPM concentrations between 10 and 300 μM, with a limit of detection of 4.2 μM. Several potentially interfering species, including ionic and organic compounds, did not have any significant effect on the CPM determination. This work thus describes a versatile sensor that could be applied to measure CPM in real samples.

The La1.5Nd0.3Pr0.2NiO4.16 material was prepared by the citrate method and used as a cathode for a solid oxide fuel cell (SOFC). The study was carried out in the presence of a thin interfacial layer composed of 50% GDC10 and 50% 8YSZ deposited on both surfaces of the GDC10 (Ce1.9Gd0.1O1.95) electrolyte. The purity of the materials was studied by X-ray diffraction, while X-ray photon-electron spectrometry (XPS) was used to characterize the surface chemical state of the synthesized material; the morphology of the electrode and cross-sectional images of the cell were obtained by scanning electron microscopy (SEM). Iodometric titration has also been performed to evaluate oxygen over-stoichiometry. Cross-sectional SEM images have shown good adherence between all the cell components, and the cationic character of the cathode material was confirmed by the XPS and iodometric analysis. The use of these materials as an oxygen cathode has shown interesting electrochemical properties with an area-specific resistance (ASR) value of the order of 0.060 (Ω.cm2) at 600 °C and 0.022 (Ω.cm2) at 700 °C. The activation energy (Ea) of the LNPNO5 material is very low and is of the order of 0.96 eV.Graphical Abstract

This paper reports the development of a simple and new photoelectrochemical (PEC) aptamer-based sensor for ultrasensitive determination of the concentration of diazinon (DZN) using the surface plasmon resonance effect (SPR) of gold nanoparticles (AuNPs) deposited on a titanium dioxide (TiO2) film. A thin layer of flourin tin-oxide (FTO) was covered on the surface of glass plates during the spray pyrolysis process, and the resulting FTO plates were modified layer by layer with TiO2 film and AuNPs as the photoactive nanomaterials. The AuNPs were utilized to increase the absorption rate of visible light through the formation of hot electrons. The prepared AuNPs/TiO2 nanocomposite revealed a higher photoelectro catalytic activity compared to the pure TiO2. In order to improve the selectivity of the proposed PEC sensor, the thiolated aptamer was conjugated to the AuNPs/TiO2 nanocomposite through S–Au bonds. Upon exposition of the fabricated PEC apatasensor to DZN molecules, the formation of the aptamer-DZN complex restricted the electron transfer at the surface of the PEC sensor; therefore, the photocurrent signal decreased. The simultaneous usage of the PEC technique and aptamer led to the improvement of the analytical performance of the proposed sensor in terms of sensitivity, selectivity, reproducibility, and stability for the quantitative determination of diazinon with a wide linear range of 0.2 to 1000 nM and a low detection limit of 0.04 nM. In addition, the prepared PEC aptasensor was used for the determination of diazinon in water and biological samples, and satisfactory results were obtained which confirms the practical application of the proposed PEC aptasensor.

Binder-free nickel–cobalt phosphate (NiCoPO) micro flakes are evenly grown on the nickel foam (NF) by a simple hydrothermal method, which can act as a highly efficient bifunctional electrocatalyst (NiCoPO/NF) for both oxygen evolution reaction (OER) and urea oxidation reaction (UOR). NiCoPO/NF presents the relatively prominent OER and UOR activities with ultralow potentials of 1.51 V and 1.34 V (vs. reversible hydrogen electrode) to reach the current density of 100 mA cm−2, respectively. The outstanding UOR and OER performance of NiCoPO/NF might be attributed to the fact that the successful incorporation of oxygen atoms into Ni/Co phosphate is beneficial for the oxidation of metal atoms at high overpotential. In addition, NF can improve the electrical conductivity to accelerate the electron transfer from the electrode to the catalyst. Additionally, in the alkaline solution (1 M KOH), NiCoPO/NF shows excellent durability and stability after the consecutive OER and UOR tests for 48 h. The design of NiCoPO/NF would pave the way to construct more efficient bifunctional electrodes for electrocatalytic water splitting with or without urea in alkaline solution, which provides a novel technological platform for the conversion of human waste into the sustainable energy.Graphical Abstract

Metal corrosion can cause massive economic losses and many safety hazards; thus, metal corrosion inhibition has been a major research direction worldwide. Among the many methods to stop metal corrosion, the addition of corrosion inhibitors is a common method. The use of amino acids as metal corrosion inhibitors not only has the advantage of being economical and efficient but also meets the long-term concept of being environmentally friendly. In this study, the effect on the corrosion behavior of a mild steel (X100 pipeline steel) in 1 M HCl containing the same concentration of the amino groups of cystine (Cys-Cys), cysteine (Cys), and glutamate (Glu) was investigated via density functional theory (DFT) and various characterization methods. These methods include the weightlessness method, electrochemical tests, scanning electron microscopy (SEM), and the contact angle test. The results show that the inhibition efficiency increased with increasing inhibitor concentration; Cys-Cys showed the best inhibition and Glu showed the poorest inhibition for X100 pipeline steel at the same amino group concentration. Furthermore, the results obtained from various characterization methods were generally consistent.

Organic–inorganic hybrid materials were prepared by intercalation of iron 5,10,15,20 tetrakis(4-sulfonatophenyl)porphyrin complex into layered double hydroxides (ZnCr-FeTSPP LDH) and layered simple hydroxides (Zn-FeTSPP LSH) by coprecipitation. They have been characterized by ancillary techniques to compare their structural characteristics, their morphology and their ability to form films on conductive substrates in view of preparing modified electrodes for CO2 electroreduction reaction (CO2ERR). The electrochemical behavior of intercalated FeTSPP was studied by cyclic voltammetry (CV) showing the role of the nature and pH of aqueous electrolyte solutions on the FeIII/II signal. Evaluation of the CO2ERR of ZnCr-FeTSPP modified electrode was investigated by CV and preparative scale CO2 electrolysis in 0.1 M Na2SO4 aqueous solution. Whereas FeTSPP in the same electrolyte solution exhibits 18% of CO2 conversion to CO, once intercalated into ZnCr-LDH, there is no CO formation, only H2 (FY = 75%). Using the ZnCr-NO3 modified electrode, without porphyrin, the same FY of H2 was obtained. The study illustrates the problematic and the complexity of an attractive approach for the development of innovative hybrid catalysts for heterogeneous CO2ERR.Graphical abstract 

Electrochemical (EC) water splitting is a promising approach for the generation of renewable hydrogen (H2) fuels and oxygen (O2) evolution. Composite structured molybdenum disulphide (MoS2)/vanadium pentoxide (V2O5) with low overpotential is a promising electrocatalyst for anodic and cathodic material for an alternative energy source. We fabricated a flower shape MoS2/V2O5 composite via a hydrothermal approach where V2O5 grew on the surface of the MoS2 petals. The unique flower-type composite structure alleviates the surface expansion of electrode material. The electrochemical studies show that the composite possesses good stability with low overpotential and smaller Tafel slope compared to its constituents. It has been found that the MoS2/V2O5 composite exhibits a stable rate performance under the current density of 10 mA cm−2 which indicates that the MoS2/V2O5 composite might be a good candidate for both oxygen and hydrogen evolution reactions. Graphical Abstract

In this study, a pericarpium granati-derived biochar with phosphoric acid activation (PGCP) was prepared, characterized, and applied together with polypyrrole (PPy) to modify a glass carbon electrode (GCE) to construct a bilayer membrane nitrate ion-selective electrode (ISE, PPy/PGCP/GCE). The morphological results showed that PGCP possessed a porous structures. X-ray photoelectron spectroscopy analysis indicated that phosphorus added in PGCP was in the forms of P-O and P–C. The electrochemical impedance spectrum of the fabricated nitrate ISE showed a very low impedance, suggesting that PGCP can be used as an effective electron transfer mediator. The open circuit potential experiments indicated that the fabricated nitrate ISE exhibited a good linear potentiometric response to nitrate over a wide concentration range of 1 × 10−5 to 5 × 10−1 mol·L−1 with Nernstian slope of 50.86 mV·dec−1 at pH range of 3.5–9.5 and a short response time of less than 7.3 s. Its limit of detection (LOD) was determined to be 4.64 × 10−6 mol·L−1. Both detection range and LOD are comparable or better than those of reported similar modified electrodes. The fabricated nitrate ISE exhibited a high selectivity with a good repeatability and stability. The selectivity sequence was determined as NO3− > NO2− > Cl− > H2PO4− > CH3COO− > CO32− > SO42−. The fabricated nitrate ISE was validated by the nitrate detections of real samples from Shenzhen OCT wetland and laboratory wastewater, respectively, with the obtained detection discrepancy of less than 4% (RSD). This study provides useful reference information for the development of novel ISE in clinical laboratories and environmental monitoring.